Cas no 89967-06-6 (Pyrimidine, 2-methyl-4-phenyl-6-propyl-)

Pyrimidine, 2-methyl-4-phenyl-6-propyl- structure

89967-06-6 structure

Product name:Pyrimidine, 2-methyl-4-phenyl-6-propyl-

CAS No:89967-06-6

MF:C₁₄H₁₆N₂

MW:212.29024

CID:584596

PubChem ID:13153443

Chemical and Physical Properties
Related Products

Pyrimidine, 2-methyl-4-phenyl-6-propyl- Chemical and Physical Properties

Names and Identifiers

- Pyrimidine, 2-methyl-4-phenyl-6-propyl-
- 2-methyl-4-phenyl-6-propylpyrimidine
- DTXSID80522533
- 89967-06-6
- Inchi： InChI=1S/C14H16N2/c1-3-7-13-10-14(16-11(2)15-13)12-8-5-4-6-9-12/h4-6,8-10H,3,7H2,1-2H3
- InChI Key： NJPCVDPWQKDAPL-UHFFFAOYSA-N
- SMILES： CCCC1=CC(=NC(=N1)C)C2=CC=CC=C2

Computed Properties

Exact Mass: 212.131348519g/mol
Monoisotopic Mass: 212.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 25.8Å²
XLogP3: 3.5

Pyrimidine, 2-methyl-4-phenyl-6-propyl- Related Literature

1. A biomimetic magnetosome: formation of iron oxide within carboxylic acid terminated polymersomes†

Jennifer Bain,Christopher J. Legge,Deborah L. Beattie,Annie Sahota,Catherine Dirks,Joseph R. Lovett,Sarah S. Staniland Nanoscale, 2019,11, 11617-11625
2. 3D hierarchical porous Co1−xS@C derived from a ZIF-67 single crystals self-assembling superstructure with superior pseudocapacitance†

Shixiong Sun,Xueping Sun,Yi Liu,Jian Peng,Yuegang Qiu,Yue Xu,Jinxu Zhang,Qing Li,Chun Fang,Jiantao Han,Yunhui Huang J. Mater. Chem. A, 2019,7, 17248-17253
3. A (10,3)-b net by sulfate hydrogen-bonded biimidazolate complexes

Krister Larsson,Lars Öhrström CrystEngComm, 2003,5, 222-225
4. A bi-functional catalyst for oxygen reduction and oxygen evolution reactions from used baby diapers: α-Fe2O3 wrapped in P and S dual doped graphitic carbon†

Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265
5. A catalytic multicomponent coupling reaction for the enantioselective synthesis of spiroacetals†

Lara Cala,Abraham Mendoza,Francisco J. Fañanás,Félix Rodríguez Chem. Commun., 2013,49, 2715-2717
6. 111 years of Brownian motion

Xin Bian,Changho Kim,George Em Karniadakis Soft Matter, 2016,12, 6331-6346
7. A 3D mammalian cell separator biochip†

Debaditya Choudhury,William T. Ramsay,Robert Kiss,Nicholas A. Willoughby,Lynn Paterson,Ajoy K. Kar Lab Chip, 2012,12, 948-953
8. A 4-aminonaphthalimide-based fluorescent traceable prodrug with excellent photoinduced cytotoxicity†

Shilong Zhong,Lingling Zhang,Mengwen Yi Chem. Commun., 2021,57, 6558-6561
9. 4-Hydroxybenzaldehyde derived Schiff base gelators: case of the sustainability or rupturing of imine bonds towards the selective sensing of Ag+ and Hg2+ ions via sol–gel methodology†

Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149
10. 3D-printing technologies for electrochemical applications†

Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755

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